Cas no 2768-50-5 (L-Glutamic acid, bis(phenylmethyl) ester)

L-Glutamic acid, bis(phenylmethyl) ester structure
2768-50-5 structure
Product Name:L-Glutamic acid, bis(phenylmethyl) ester
CAS No:2768-50-5
MF:C19H21NO4
MW:327.374345541
CID:1431975
PubChem ID:3037947
Update Time:2025-04-20

L-Glutamic acid, bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, bis(phenylmethyl) ester
    • H-Glu(OBzl)-OBzl
    • L-Glutamic acid, 1,5-bis(phenylmethyl) ester
    • Dibenzyl L-glutamate
    • SCHEMBL124386
    • (S)-dibenzyl 2-aminopentanedioate
    • 2768-50-5
    • H-Glu(OBzl)OBzl
    • AKOS027325979
    • L-Glutamic acid dibenzyl ester
    • dibenzyl glutamate
    • dibenzyl (2S)-2-aminopentanedioate
    • dibenzyl-L-glutamate
    • DTXSID60388795
    • Inchi: 1S/C19H21NO4/c20-17(19(22)24-14-16-9-5-2-6-10-16)11-12-18(21)23-13-15-7-3-1-4-8-15/h1-10,17H,11-14,20H2/t17-/m0/s1
    • InChI Key: DHQUQYYPAWHGAR-KRWDZBQOSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](CCC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 327.14713
  • Monoisotopic Mass: 327.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
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